Cas no 1806813-06-8 (2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806813-06-8
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4928489
• Update Time: 2025-06-09

2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7F2N3O/c9-7(10)5-2-13-8(12)6(3-14)4(5)1-11/h2,7,14H,3H2,(H2,12,13)
• InChI Key： DJISIYJKZFHRBD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CO)=C1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9

Additional information on 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol

Research Brief on 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1806813-06-8)

2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1806813-06-8) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors and its potential as a scaffold for therapeutic agents targeting various diseases.

One of the most significant findings in recent research is the compound's role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol make it a promising candidate for the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in tumor growth, with IC50 values in the nanomolar range. The study highlighted the importance of the difluoromethyl group in enhancing binding affinity and metabolic stability.

In addition to its applications in oncology, this compound has also been explored for its antimicrobial properties. A recent preprint on bioRxiv reported that 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol derivatives showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. These findings suggest potential for further development as a novel class of antimicrobial agents.

The synthetic pathways for 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol have also been optimized in recent studies. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which improved yield and purity compared to previous methods. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol-based therapeutics. Pharmacokinetic studies indicate that while the compound exhibits favorable in vitro activity, its in vivo stability and bioavailability need further optimization. Ongoing research is focused on structural modifications to address these limitations, with particular emphasis on enhancing solubility and reducing off-target effects.

In conclusion, 2-Amino-4-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1806813-06-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to infectious diseases, and recent advancements in synthesis and biological evaluation underscore its potential. Future research will likely focus on overcoming current limitations and advancing lead compounds into preclinical development, paving the way for new therapeutic options.